N-(3-bromophenyl)-3-fluorobenzenesulfonamide

• Molecular Formula: C12H9BrFNO2S
• Molecular Weight: 330.17 g/mol
• IUPAC Name: N-(3-bromophenyl)-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H9BrFNO2S/c13-9-3-1-5-11(7-9)15-18(16,17)12-6-2-4-10(14)8-12/h1-8,15H
• InChI Key: VDUXPHDJJWDIII-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)NS(=O)(=O)C2=CC=CC(=C2)F

Description

N-(3-bromophenyl)-3-fluorobenzenesulfonamide, also known as BAY 43-9006, is a chemical compound that has gained significant attention in the scientific community due to its potential use in cancer treatment. This compound was first synthesized in 2001 by Bayer Pharmaceuticals and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 involves the inhibition of several protein kinases, including Raf-1 and B-Raf. These kinases are involved in the MAPK/ERK signaling pathway, which regulates cell growth and division. By blocking the activity of these kinases, N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. These effects are all related to the compound's ability to block the activity of protein kinases involved in cell growth and division.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 has several advantages for lab experiments, including its ability to selectively inhibit the activity of specific protein kinases. However, it also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006, including the development of more selective inhibitors of specific protein kinases, the investigation of its potential use in combination with other cancer treatments, and the exploration of its potential use in the treatment of other diseases. Additionally, further studies are needed to better understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 involves the reaction of 3-bromophenylamine with 3-fluorobenzenesulfonyl chloride in the presence of a base. The resulting product is then purified through a series of steps, including recrystallization and chromatography.

Scientific Research Applications

N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of several protein kinases, including Raf-1 and B-Raf, which are involved in the regulation of cell growth and division. By blocking the activity of these kinases, N-(3-bromophenyl)-3-fluorobenzenesulfonamide 43-9006 can prevent the growth and spread of cancer cells.